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Compound of Interest

Compound Name: 2,5-Diiodobenzene-1,4-diol

Cat. No.: B076841 Get Quote

Synthesis of 2,5-Diiodobenzene-1,4-diol: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of a reliable method for the synthesis of 2,5-
diiodobenzene-1,4-diol, a valuable building block in medicinal chemistry and materials

science. While a direct conversion from 1,4-diiodobenzene is not a commonly reported high-

yield method, this document details a robust two-step synthesis commencing from the more

accessible starting material, 1,4-dimethoxybenzene. The protocols provided are based on

established chemical transformations and are intended to be reproducible in a standard

laboratory setting.

Synthetic Pathway Overview
The synthesis of 2,5-diiodobenzene-1,4-diol is most effectively achieved through a two-step

process:

Electrophilic Iodination: 1,4-Dimethoxybenzene is first subjected to an electrophilic iodination

reaction to introduce two iodine atoms onto the benzene ring at the 2 and 5 positions,

yielding 2,5-diiodo-1,4-dimethoxybenzene.
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Demethylation: The methoxy groups of the resulting 2,5-diiodo-1,4-dimethoxybenzene are

then cleaved to afford the final product, 2,5-diiodobenzene-1,4-diol.

This pathway is favored due to the activating nature of the methoxy groups, which facilitates

the electrophilic substitution, and the well-established methods for the subsequent

demethylation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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